Cas no 850188-72-6 (1-methyl-4-{5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine)

1-Methyl-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with a phenyl group and a methyl group, linked to a 1-methylpiperazine moiety. This structure imparts potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The compound’s rigid fused-ring system and nitrogen-rich framework may enhance binding affinity in target interactions, making it valuable for drug discovery applications. Its well-defined synthetic route ensures consistent purity and scalability, supporting research in developing novel therapeutic agents. The presence of both aromatic and aliphatic amine functionalities offers versatility for further derivatization.

1-methyl-4-{5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine structure

850188-72-6 structure

Product Name:1-methyl-4-{5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine

CAS No:850188-72-6

MF:C₁₈H₂₁N₅

MW:307.392843008041

CID:5420081

Update Time:2025-05-20

1-methyl-4-{5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine Chemical and Physical Properties

Names and Identifiers

- 5-methyl-7-(4-methylpiperazin-1-yl)-3-phenylpyrazolo[1,5-a]pyrimidine
- 1-methyl-4-{5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine
- Inchi： 1S/C18H21N5/c1-14-12-17(22-10-8-21(2)9-11-22)23-18(20-14)16(13-19-23)15-6-4-3-5-7-15/h3-7,12-13H,8-11H2,1-2H3
- InChI Key： UTEUIRVCHFFWSR-UHFFFAOYSA-N
- SMILES： C12=C(C3=CC=CC=C3)C=NN1C(N1CCN(C)CC1)=CC(C)=N2

1-methyl-4-{5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3305-0265-2μmol	1-methyl-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine	850188-72-6	90%+	2μmol	$85.5	2023-08-13
Life Chemicals	F3305-0265-5μmol	1-methyl-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine	850188-72-6	90%+	5μmol	$94.5	2023-08-13
Life Chemicals	F3305-0265-10μmol	1-methyl-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine	850188-72-6	90%+	10μmol	$103.5	2023-08-13
Life Chemicals	F3305-0265-20μmol	1-methyl-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine	850188-72-6	90%+	20μmol	$118.5	2023-08-13
Life Chemicals	F3305-0265-1mg	1-methyl-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine	850188-72-6	90%+	1mg	$81.0	2023-08-13
Life Chemicals	F3305-0265-2mg	1-methyl-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine	850188-72-6	90%+	2mg	$88.5	2023-08-13
Life Chemicals	F3305-0265-3mg	1-methyl-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine	850188-72-6	90%+	3mg	$94.5	2023-08-13
Life Chemicals	F3305-0265-4mg	1-methyl-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine	850188-72-6	90%+	4mg	$99.0	2023-08-13
Life Chemicals	F3305-0265-5mg	1-methyl-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine	850188-72-6	90%+	5mg	$103.5	2023-08-13
Life Chemicals	F3305-0265-10mg	1-methyl-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine	850188-72-6	90%+	10mg	$118.5	2023-08-13

1-methyl-4-{5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine Related Literature

1. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
2. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
4. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-methyl-4-{5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine

Chemical Compound CAS No. 850188-72-6: 1-Methyl-4-{5-Methyl-3-Phenylpyrazolo[1,5-a]Pyrimidin-7-Yl}Piperazine

The compound with CAS No. 850188-72-6, commonly referred to as 1-methyl-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of piperazines, which are widely studied due to their structural versatility and biological activity. The pyrazolo[1,5-a]pyrimidine moiety within its structure contributes to its unique chemical properties, making it a subject of interest in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of production but also minimize environmental impact, aligning with the principles of green chemistry. The piperazine core of the molecule is known for its ability to form hydrogen bonds, which is crucial for its interactions with biological targets such as enzymes and receptors.

Emerging research has highlighted the potential of 1-methyl-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine in the field of pharmacology. Studies conducted in vitro have demonstrated its ability to modulate key signaling pathways involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The phenyl group within the structure plays a pivotal role in enhancing the molecule's lipophilicity, thereby improving its bioavailability and permeability across biological membranes.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensor development. Researchers have explored its potential in creating highly sensitive sensors for detecting environmental pollutants, leveraging its unique electronic properties.

The integration of computational chemistry tools has further enriched our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its conformational flexibility and interaction dynamics with target molecules. These studies have paved the way for rational drug design strategies tailored to optimize its therapeutic efficacy while minimizing adverse effects.

Looking ahead, the continued exploration of 1-methyl-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-Yl}Piperazine is expected to unlock new avenues for innovation across multiple disciplines. Its versatile structure and tunable properties make it a valuable asset in both academic research and industrial applications. As scientific advancements continue to unfold, this compound stands at the forefront of cutting-edge research, poised to contribute significantly to the development of novel therapies and advanced materials.